Cas no 1807092-95-0 (Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate)
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C10H8F5NO3/c1-19-6(18)2-4-7(9(11)12)5(17)3-16-8(4)10(13,14)15/h3,9,17H,2H2,1H3
- InChI Key: KFIOHWYHFGOVGI-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(C(F)(F)F)C=1CC(=O)OC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 323
- XLogP3: 1.8
- Topological Polar Surface Area: 59.4
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029024181-250mg |
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate |
1807092-95-0 | 95% | 250mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A029024181-500mg |
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate |
1807092-95-0 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029024181-1g |
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate |
1807092-95-0 | 95% | 1g |
$2,981.85 | 2022-03-31 |
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807092-95-0): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry
Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1807092-95-0, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic pyridine derivative is characterized by the presence of two fluorinated substituents, specifically difluoromethyl and trifluoromethyl, which confer unique physicochemical properties and biological activities. The compound's structure, featuring a hydroxyl group at the 5-position and an acetate moiety at the 3-position, makes it a versatile scaffold for further chemical modifications and biological investigations.
The incorporation of difluoromethyl and trifluoromethyl groups into the pyridine core is a strategic choice in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These fluorinated groups are well-documented for their role in increasing lipophilicity and reducing susceptibility to enzymatic degradation, thereby extending the half-life of drug candidates. In recent years, there has been a surge in research focusing on fluorinated compounds as they offer a promising route to developing novel therapeutics with improved efficacy and safety.
In the context of modern drug discovery, Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate has garnered attention for its potential applications in the development of small-molecule inhibitors targeting various disease pathways. The hydroxyl group at the 5-position provides a site for further derivatization, allowing chemists to explore diverse structural modifications that could enhance biological activity. For instance, this compound could serve as a precursor for synthesizing kinase inhibitors or other enzyme-targeted molecules where fluorinated pyridines are known to exhibit high binding affinity.
The trifluoromethyl group, in particular, is renowned for its ability to increase the metabolic stability of drug candidates by resisting oxidation. This property is particularly valuable in the development of antiviral and anticancer agents where prolonged exposure to metabolic enzymes can lead to rapid degradation of the active pharmaceutical ingredient. Additionally, the presence of both difluoromethyl and trifluoromethyl groups can influence the electronic properties of the molecule, affecting its interaction with biological targets such as proteins and nucleic acids.
Evidence from recent studies suggests that fluorinated pyridines are not only metabolically stable but also exhibit enhanced bioavailability compared to their non-fluorinated counterparts. This has led to increased interest in incorporating these groups into drug candidates across multiple therapeutic areas. For example, researchers have demonstrated that compounds containing difluoromethyl or trifluoromethyl substituents can exhibit improved pharmacokinetic profiles, including longer half-lives and reduced clearance rates. These findings underscore the importance of fluorinated compounds in modern medicinal chemistry.
The synthesis of Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate involves multi-step organic transformations that highlight the compound's structural complexity. Key synthetic strategies often include fluorination reactions at specific positions on the pyridine ring, followed by functional group interconversions such as hydroxylations and esterifications. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluations.
In terms of biological activity, preliminary studies have shown that Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate exhibits potential as an intermediate in the synthesis of bioactive molecules. Its structural features make it a suitable candidate for further derivatization into compounds with targeted therapeutic effects. For instance, modifications at the hydroxyl or acetate positions could yield derivatives with enhanced binding affinity to specific enzymes or receptors involved in diseases such as cancer or inflammation.
The growing interest in fluorinated pyridines is also reflected in their applications beyond pharmaceuticals. In agrochemicals, for example, compounds containing these groups have been shown to exhibit improved pest resistance and environmental stability. This dual utility underscores the versatility of Methyl 4-(difluoromethyl)-5-hydroxy-2-(< strong >trifluoromethyl strong >)pyridine-3-acetate as a building block for diverse chemical applications.
The future direction of research involving Methyl 4-(< strong >difluoromethy l strong >)-5-hydroxy-2-(< strong >trifl urometh yl strong >)pyridine-3-acetate is likely to focus on expanding its biological applications through innovative synthetic approaches. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers aim to identify new derivatives with enhanced pharmacological properties. Additionally, exploring its potential in areas beyond traditional drug discovery may uncover novel uses that further highlight its significance in chemical biology.
1807092-95-0 (Methyl 4-(difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)